Ethyl 3-bromo-4-cyano-5-methoxybenzoate
Overview
Description
Ethyl 3-bromo-4-cyano-5-methoxybenzoate, also known as ethyl 3-bromo-4-cyano-5-methoxybenzoic acid, is an organic compound belonging to the class of benzoic acid derivatives. It is a white, crystalline solid that is soluble in water and organic solvents. It has a molecular formula of C9H7BrNO3 and a molar mass of 255.0 g/mol. Ethyl 3-bromo-4-cyano-5-methoxybenzoate is a useful synthetic intermediate for a variety of organic compounds, such as pharmaceuticals, dyes, and other organic materials.
Scientific Research Applications
Ethyl 3-bromo-4-cyano-5-methoxybenzoate has a wide range of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, such as pharmaceuticals, dyes, and other organic materials. It has also been used in the synthesis of peptide analogues, as well as in the synthesis of biodegradable polymers. Additionally, it has been used in the synthesis of small molecules for drug discovery and development.
Mechanism of Action
The mechanism of action of Ethyl 3-bromo-4-cyano-5-methoxybenzoate 3-bromo-4-cyano-5-methoxybenzoate is not fully understood. However, it is known to react with a variety of organic compounds to form various products. It is believed to act as a nucleophilic reagent, attacking the electrophilic centers of organic molecules and forming covalent bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of Ethyl 3-bromo-4-cyano-5-methoxybenzoate 3-bromo-4-cyano-5-methoxybenzoate are not well-understood. It is not known to have any significant toxicological effects in humans or animals. However, it may cause irritation to the skin and eyes on contact.
Advantages and Limitations for Lab Experiments
Ethyl 3-bromo-4-cyano-5-methoxybenzoate has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available. It is also relatively stable and has a low toxicity profile. However, it is not soluble in most organic solvents and can be difficult to work with in certain reactions.
Future Directions
There are a number of potential future directions for the use of Ethyl 3-bromo-4-cyano-5-methoxybenzoate 3-bromo-4-cyano-5-methoxybenzoate. It could be used as a reagent in the synthesis of peptide analogues or biodegradable polymers. It could also be used in the synthesis of small molecules for drug discovery and development. Additionally, it could be used in the synthesis of other organic compounds, such as dyes and pharmaceuticals. Finally, further research into its biochemical and physiological effects could be conducted to better understand its potential toxicological effects.
properties
IUPAC Name |
ethyl 3-bromo-4-cyano-5-methoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO3/c1-3-16-11(14)7-4-9(12)8(6-13)10(5-7)15-2/h4-5H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAOAZJIJTAYANB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C(=C1)Br)C#N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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